TRIS(TRIETHOXYSILYLMETHYL)AMINE, tech-90

• CAS No.: 1250435-76-7
• Molecular Formula: C21H51NO9Si3
• Molecular Weight: 545.88744

Description

TRIS(TRIETHOXYSILYLMETHYL)AMINE, tech-90: is an organosilicon compound with the molecular formula C21H51NO9Si3 and a molecular weight of 545.89 g/mol . It is a colorless to light yellow liquid that is soluble in organic solvents such as benzene and ethanol .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of TRIS(TRIETHOXYSILYLMETHYL)AMINE, tech-90 typically involves the reaction of methanamine with triethoxysilyl groups. The reaction conditions often include the use of organic solvents and controlled temperatures to ensure the formation of the desired product .

Industrial Production Methods: Industrial production of this compound involves large-scale synthesis using similar reaction conditions as in laboratory settings. The process is optimized for higher yields and purity, often involving multiple purification steps to remove impurities and by-products .

Chemical Reactions Analysis

Types of Reactions: TRIS(TRIETHOXYSILYLMETHYL)AMINE, tech-90 undergoes various chemical reactions, including:

Hydrolysis: In the presence of moisture or water, it hydrolyzes to form ethanol and other by-products.

Substitution Reactions: It can participate in substitution reactions where the triethoxysilyl groups are replaced by other functional groups.

Common Reagents and Conditions:

Hydrolysis: Water or moisture is the primary reagent for hydrolysis reactions.

Substitution Reactions: Various nucleophiles can be used to replace the triethoxysilyl groups under controlled conditions.

Major Products Formed:

Hydrolysis: Ethanol and other silanol-containing compounds.

Substitution Reactions: Depending on the nucleophile used, different substituted products are formed.

Scientific Research Applications

TRIS(TRIETHOXYSILYLMETHYL)AMINE, tech-90 has a wide range of applications in scientific research, including:

Chemistry: Used as a chemical intermediate in the synthesis of other organosilicon compounds.

Medicine: Investigated for its potential use in drug delivery systems and biomedical applications.

Industry: Used in the production of advanced materials, coatings, and adhesives.

Mechanism of Action

The mechanism of action of TRIS(TRIETHOXYSILYLMETHYL)AMINE, tech-90 involves its ability to undergo hydrolysis and substitution reactions. The hydrolysis product, ethanol, can have various effects on biological systems, including potential narcotic effects at high concentrations . The compound’s ability to modify surfaces and interact with other molecules makes it useful in various applications .

Comparison with Similar Compounds

TRIS(TRIMETHOXYSILYLMETHYL)AMINE: Similar structure but with methoxy groups instead of ethoxy groups.

TRIS(TRIISOPROPOXYSILYLMETHYL)AMINE: Similar structure but with isopropoxy groups instead of ethoxy groups.

Uniqueness: TRIS(TRIETHOXYSILYLMETHYL)AMINE, tech-90 is unique due to its specific combination of triethoxysilyl groups, which provide distinct chemical properties and reactivity compared to other similar compounds .

Biological Activity

TRIS(TRIETHOXYSILYLMETHYL)AMINE, tech-90 (CAS Number: 1250435-76-7) is a silane compound with significant potential in various biological applications. Its unique structure, characterized by multiple ethoxysilyl groups, allows it to interact with biological systems in ways that can enhance material properties and biological functions.

• Molecular Formula : C$_{21}$H$_{51}$N O$_9$Si$_3$
• Molecular Weight : 545.89 g/mol
• Structure : The compound features a tris(alkoxysilyl)amine backbone, which contributes to its reactivity and potential applications in biocompatible materials.

Biological Activity Overview

The biological activity of this compound can be categorized into several key areas:

• Antimicrobial Activity :
  • Research indicates that silane compounds can exhibit antimicrobial properties, which may be attributed to the release of reactive species that inhibit microbial growth. For instance, nitric oxide (NO)-releasing coatings derived from similar silane structures have been shown to prevent bacterial infection and enhance tissue integration in medical devices .
• Biocompatibility :
  • Silane-based materials, including those derived from TRIS(TRIETHOXYSILYLMETHYL)AMINE, are being studied for their ability to improve the biocompatibility of implants. This is crucial for minimizing inflammatory responses and promoting healing when used in biomedical applications .
• Membrane Technology :
  • The compound has been utilized in the development of polysilsesquioxane-based membranes for applications such as water desalination and gas separation. These membranes exhibit high permeability and selectivity, demonstrating the potential for TRIS(TRIETHOXYSILYLMETHYL)AMINE in environmental and industrial processes .

Case Study 1: Antimicrobial Coatings

A study investigated the use of silane coatings containing TRIS(TRIETHOXYSILYLMETHYL)AMINE as a base for NO release. The results showed that these coatings effectively reduced bacterial adhesion on surfaces, indicating potential use in surgical implants to prevent infections .

Case Study 2: Membrane Performance

In research focused on reverse osmosis membranes created from organosilica materials, membranes incorporating TRIS(TRIETHOXYSILYLMETHYL)AMINE demonstrated superior water permeance and salt rejection rates compared to traditional materials. Specifically, membranes produced showed a water permeance of $7.3\times 10^{-13}\text{ m}^3/\text{m}^2\text{sPa}$ with a salt rejection rate of 95.6% for NaCl solutions .

Research Findings

Study	Findings
Antimicrobial Coatings	NO-releasing silane coatings significantly reduced bacterial colonization on surfaces .
Membrane Technology	Membranes derived from TRIS(TRIETHOXYSILYLMETHYL)AMINE showed enhanced performance metrics in water desalination .
Biocompatibility	Silane-based materials exhibited improved integration with biological tissues, reducing inflammation responses .